![molecular formula C9H8BrNO B126386 6-Bromo-3,4-dihydro-2H-isoquinolin-1-one CAS No. 147497-32-3](/img/structure/B126386.png)
6-Bromo-3,4-dihydro-2H-isoquinolin-1-one
Overview
Description
6-Bromo-3,4-dihydro-2H-isoquinolin-1-one is a chemical compound with the molecular formula C9H8BrNO. It has a molecular weight of 226.07 .
Synthesis Analysis
The synthesis of 3,4-dihydroisoquinolin-1(2H)-one derivatives, including this compound, has been achieved using the Castagnoli–Cushman reaction . The common method for the synthesis of this compound involves the reaction of 3,4-dihydro-2H-isoquinolin-1-one with bromine .Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom attached to the 6th carbon of a 3,4-dihydro-2H-isoquinolin-1-one ring .Chemical Reactions Analysis
This compound is an intermediate used in the synthesis of benzolactams as dopamine D3 receptor ligands. It is also used in the synthesis of new, selective 3-aminopyrazole based MK2-inhibitors .Physical And Chemical Properties Analysis
This compound has a density of 1.559±0.06 g/cm3, a melting point of 170.0-173.1 °C, and a boiling point of 453.3±45.0 °C . It also has a molar refractivity of 49.6±0.3 cm3, and a polar surface area of 29 Å2 .Scientific Research Applications
Chemical Synthesis and Reactions
- 6-Bromo-3,4-dihydro-2H-isoquinolin-1-one is used in bromination reactions to produce 4-bromo-3-substituted isoquinolin-1-(2H)-ones, demonstrating its utility in complex chemical syntheses (Usifoh, 2001).
- It serves as a key compound in the synthesis of isoquinolin-1(2H)-ones via palladium-catalyzed C-H activation, highlighting its role in facilitating cross-coupling strategies (Xie et al., 2018).
- The compound is instrumental in the synthesis of benzo[c]chromen-6-ones and 3-substituted isocoumarins, demonstrating its versatility in organic synthesis (Fan et al., 2012).
Medicinal Chemistry and Pharmacology
- It has been utilized in the total syntheses of complex molecules like Telisatin A, B, and Lettowianthine, showcasing its importance in the field of medicinal chemistry (Nimgirawath & Udomputtimekakul, 2009).
- This compound is a crucial intermediate in the synthesis of sigma-2 (σ2) selective ligands, indicating its potential application in the development of new pharmaceuticals (Ashford et al., 2014).
Material Science and Novel Compound Synthesis
- It is used in the formation of complex organic compounds such as pyrrolo[2,1-a]isoquinolines, demonstrating its role in the development of new materials (Yavari et al., 2006).
- The compound plays a significant role in the efficient synthesis of quinoline derivatives, which are important in various material science applications (Şahin et al., 2008).
Mechanism of Action
Target of Action
The compound 6-Bromo-3,4-dihydro-2H-isoquinolin-1-one is used as an intermediate in the synthesis of benzolactams, which are known to be ligands for the dopamine D3 receptor . It is also used in the synthesis of selective 3-aminopyrazole based MK2-inhibitors . These targets play crucial roles in neurological functions and inflammatory responses, respectively.
Mode of Action
For instance, as a D3 receptor ligand, it may alter dopamine signaling, while as an MK2 inhibitor, it could potentially inhibit intracellular phosphorylation of hsp27 and LPS-induced TNFα release in cells .
Biochemical Pathways
The compound’s interaction with the D3 receptor and MK2 can affect multiple biochemical pathways. For instance, modulation of the D3 receptor can influence the dopaminergic signaling pathway, which plays a key role in reward, addiction, and movement among other functions. On the other hand, inhibition of MK2 can impact the p38 MAPK pathway, which is involved in cellular responses to stress and inflammation .
Result of Action
The result of the compound’s action would depend on its specific role as a D3 receptor ligand or MK2 inhibitor. As a D3 receptor ligand, it could potentially influence behaviors associated with the dopaminergic system, such as reward-seeking behavior. As an MK2 inhibitor, it could potentially reduce inflammation by inhibiting the release of TNFα .
Future Directions
Biochemical Analysis
Biochemical Properties
6-Bromo-3,4-dihydro-2H-isoquinolin-1-one is used in the synthesis of benzolactams as dopamine D3 receptor ligands . It interacts with these receptors, influencing the biochemical reactions associated with dopamine signaling. It is also used in the synthesis of selective 3-aminopyrazole based MK2-inhibitors , which inhibit intracellular phosphorylation of hsp27, a heat shock protein.
Cellular Effects
The compound’s influence on cell function is primarily through its interaction with dopamine D3 receptors and MK2 inhibitors . By acting as a ligand for these receptors, it can impact cell signaling pathways, gene expression, and cellular metabolism. Its role as a MK2 inhibitor also suggests potential effects on inflammatory responses within cells, as MK2 is known to play a role in inflammation and cell stress responses .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with dopamine D3 receptors and MK2 enzymes . This binding can lead to changes in gene expression and enzyme activity, influencing cellular function and metabolism.
properties
IUPAC Name |
6-bromo-3,4-dihydro-2H-isoquinolin-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO/c10-7-1-2-8-6(5-7)3-4-11-9(8)12/h1-2,5H,3-4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQPKKECSRKYXIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C1C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10619066 | |
Record name | 6-Bromo-3,4-dihydroisoquinolin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10619066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
147497-32-3 | |
Record name | 6-Bromo-3,4-dihydroisoquinolin-1(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10619066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Bromo-3,4-dihydro-2h-isoquinolin-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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